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Compound of Interest

Compound Name: Drotebanol

Cat. No.: B1232975 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

controlled substances like Drotebanol, a Schedule I opioid analgesic, is a critical component of

laboratory safety and regulatory compliance. Adherence to stringent disposal protocols is

essential to prevent diversion and ensure environmental safety. This guide provides a detailed,

step-by-step operational plan for the proper disposal of Drotebanol in a laboratory setting.

Core Principle: Use of a DEA-Registered Reverse
Distributor
The primary and mandated method for the disposal of expired, unwanted, or unused

Drotebanol is through a Drug Enforcement Administration (DEA)-registered reverse distributor.

[1][2] This ensures that the controlled substance is handled, transported, and destroyed in a

compliant and secure manner. It is illegal for research personnel to discard Drotebanol as

regular chemical waste, flush it down the drain, or mix it with other substances for trash

disposal.[3][4]

Step-by-Step Disposal Protocol for Drotebanol
1. Identification and Segregation:

Clearly identify all Drotebanol materials that are expired, unwanted, or damaged.

Label these materials distinctly with tags such as "EXPIRED - DO NOT USE" or "FOR

DISPOSAL."[1]
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Segregate the labeled Drotebanol from the active inventory within the same secure and

locked storage location (e.g., safe or locked cabinet) to prevent accidental use.[1][5]

2. Contacting a Reverse Distributor:

Your institution's Environmental Health & Safety (EHS) department typically manages the

relationship with a DEA-registered reverse distributor.[1][3]

Contact your EHS office to initiate the disposal process and schedule a pickup.[1]

3. Meticulous Record-Keeping:

Maintain pristine records of all Drotebanol, from acquisition to disposal.

For the disposal of Drotebanol, a Schedule I substance, a DEA Form 222 must be utilized

for the transfer to the reverse distributor.[1][6]

The reverse distributor will provide the DEA Form 222. The registrant must make a copy of

the completed form for their records before the substance is removed from the laboratory.[1]

[6]

All disposal records must be maintained for a minimum of two years.[6]

4. Secure Transfer and Documentation:

During the scheduled pickup, authorized laboratory personnel must be present to sign over

the materials to the reverse distributor.

The reverse distributor will provide a chain of custody form, which must be signed by both

parties.[1]

Retain a copy of the signed chain of custody form with your controlled substance records.[1]

5. Non-Recoverable Waste:

In instances of "non-recoverable" waste, such as the minute residual amount left in a vial or

syringe after administration that cannot be drawn out, this can be discarded in a biohazard

sharps container.[1]
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The disposal of these empty containers must be documented in the controlled substance

accountability record, zeroing out the container's balance.[6]

Quantitative Data Summary
Requirement Specification

Record Retention Period

A minimum of 2 years for all disposal records,

including DEA Form 222 and chain of custody

forms.[6]

DEA Form for Transfer

DEA Form 222 is mandatory for the transfer of

Schedule I and II controlled substances to a

reverse distributor.[1][6]

Witness Requirement

Two authorized individuals should witness and

document the process of preparing the waste for

disposal.[1]

Experimental Protocols
The standard and required "experimental protocol" for the disposal of Drotebanol is not a

chemical neutralization method performed in the lab. Instead, the protocol is the procedural

transfer to a reverse distributor who will then use a DEA-approved method of destruction, such

as incineration, to render the substance "non-retrievable."[2] The DEA has indicated that

incineration is currently the only method they have reviewed that meets the "non-retrievable"

standard.[2]

Drotebanol Disposal Workflow

Laboratory Procedures EHS & Reverse Distributor Final Disposition

1. Identify & Segregate
Expired/Unwanted Drotebanol 2. Label as 'For Disposal' 3. Secure in Locked Storage 4. Contact EHS for Pickup 5. Complete DEA Form 222 6. Witness & Document Transfer 7. Schedule with Reverse DistributorInitiates Pickup 8. Secure Transfer to Distributor 9. Sign Chain of Custody 10. Destruction via DEA-Approved Method

(e.g., Incineration)
Ensures Compliance
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Caption: Workflow for the compliant disposal of Drotebanol in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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